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Compound of Interest

Compound Name: Olean-12-ene-3,11-diol

Cat. No.: B15596524

A comprehensive review of the current scientific literature reveals a notable scarcity of research
specifically focused on the isolation and characterization of oleanane triterpenoids from
Celastrus angulatus. While the Celastraceae family, to which Celastrus angulatus belongs, is a
rich source of pentacyclic triterpenoids, including those with oleanane, lupane, and friedelane
skeletons, the research on this particular species has predominantly centered on other classes
of compounds, most notably sesquiterpenoids with pronounced insecticidal properties.

This guide aims to provide a transparent overview of the available scientific knowledge.
Despite a thorough search for quantitative data and experimental protocols related to oleanane
triterpenoids in Celastrus angulatus, no specific studies detailing their isolation, structural
elucidation, or biological activities could be retrieved. The existing body of research on the
phytochemistry of Celastrus angulatus points towards a different chemical profile, which is
summarized below.

Predominant Compounds Isolated from Celastrus
angulatus

Scientific investigations into the chemical constituents of Celastrus angulatus have consistently
led to the isolation and identification of a diverse array of sesquiterpenoids. These compounds,
often characterized by a (3-dihydroagarofuran skeleton, have been the primary focus of
phytochemical studies on this plant due to their significant biological activities.

Triterpenoids in the Broader Celastrus Genus
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While specific data for Celastrus angulatus is lacking, studies on closely related species within
the Celastrus genus offer valuable insights into the potential presence of oleanane
triterpenoids. For instance, research on Celastrus orbiculatus has documented the presence of
oleanane-type triterpenoid acids with cytotoxic activities against cancer cell lines. This suggests
that the enzymatic pathways for the biosynthesis of oleanane skeletons are present within the
genus, and it is plausible that Celastrus angulatus may also produce these compounds, albeit
potentially in lower concentrations or as yet unidentified derivatives.

Furthermore, the genetic machinery for producing various pentacyclic triterpenes has been
identified in Celastrus species. Studies on friedelane-type triterpene cyclases from several
celastrol-producing plants, including those from the Celastrus genus, confirm the presence of
the necessary biocatalytic tools for the synthesis of complex triterpenoid structures.

Future Research Directions

The absence of dedicated research on oleanane triterpenoids in Celastrus angulatus
represents a clear gap in the phytochemical exploration of this species. Future investigations
could be directed towards a more comprehensive screening of its extracts with a specific focus
on identifying and isolating pentacyclic triterpenoids. Such studies would be crucial for a
complete understanding of the plant's chemical diversity and its potential pharmacological
applications beyond the already established insecticidal properties of its sesquiterpenoid
constituents.

Conclusion

In conclusion, a detailed technical guide on the oleanane triterpenoids from Celastrus
angulatus cannot be compiled at this time due to a lack of specific scientific literature on the
topic. The available research has predominantly focused on other classes of natural products,
particularly sesquiterpenoids. The presence of oleanane triterpenoids in closely related species
suggests that their existence in Celastrus angulatus is a possibility that warrants future
scientific investigation. Researchers, scientists, and drug development professionals interested
in this area are encouraged to consider this as a promising avenue for novel natural product
discovery.
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angulatus]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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